Cas no 2171280-35-4 (2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid)

• Product Name: 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid
• CAS No: 2171280-35-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5783359
• PubChem ID: 165505119
• Update Time: 2025-06-12

2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1476259
• 2171280-35-4
• 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-9-19(16-26(31)30-15-8-10-20(30)17-27(32)33)29-28(34)35-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,19-20,25H,2-3,8-10,15-18H2,1H3,(H,29,34)(H,32,33)/t19-,20+/m0/s1
• InChI Key： ZWBLUGZOJUWJCB-VQTJNVASSA-N
• SMILES： O=C(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid

2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid (CAS No. 2171280-35-4)

2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid (CAS No. 2171280-35-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the development of novel therapeutic agents and biologically active peptides.

The structure of 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group can be efficiently removed under mild basic conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent advancements in the field have highlighted the potential of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid can be used as a building block for the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized this compound to develop a novel class of peptidomimetics that mimic the structure and function of natural peptides. These peptidomimetics exhibited high affinity and selectivity for specific protein targets, making them potential candidates for drug development. The ability to fine-tune the properties of these molecules through structural modifications further enhances their therapeutic potential.

The synthesis of 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl]acetic acid involves several steps, including the protection of amino groups with Fmoc, the formation of amide bonds, and the final deprotection step. The use of advanced synthetic techniques and high-purity reagents ensures that the final product meets rigorous quality standards required for pharmaceutical applications.

Beyond its role in peptide synthesis, 2-[(2R)-1-[(3S)-3-{[({(9H-fluoren-9-yloxycarbonyl)}amino)]heptanoyl}pyrrolidin]-2-acetic acid has also been explored for its potential in materials science. Researchers at MIT have investigated its use in the development of self-assembling nanostructures with unique optical and electronic properties. These nanostructures have potential applications in areas such as drug delivery systems and biosensors.

The safety and environmental impact of this compound are also important considerations. Studies have shown that proper handling and disposal protocols can minimize any potential risks associated with its use. Additionally, ongoing research aims to develop more sustainable and eco-friendly methods for its synthesis, aligning with the growing emphasis on green chemistry practices in the pharmaceutical industry.

In conclusion, 2-[(2R)-1-{(3S)-3-[{[fluoren-(9-methyl)oxycarbonyl]}amino)]heptanoyl}pyrrolidin]-2-acetic acid (CAS No. 2171280-35-4) is a versatile compound with significant potential in medicinal chemistry, peptide synthesis, and materials science. Its unique structural features and functional properties make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials.